Cas no 1271473-78-9 (2-Chloro-4-(difluoromethyl)-6-methylnicotinonitrile)

• Product Name: 2-Chloro-4-(difluoromethyl)-6-methylnicotinonitrile
• CAS No: 1271473-78-9
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 4809023
• Update Time: 2023-08-18

2-Chloro-4-(difluoromethyl)-6-methylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-6-methylnicotinonitrile
• 2-Chloro-3-cyano-4-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C8H5ClF2N2/c1-4-2-5(8(10)11)6(3-12)7(9)13-4/h2,8H,1H3
• InChI Key： JBUOVCWUHVVVIX-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(C(F)F)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7